Cas no 823234-82-8 (5-Thiazolecarboxylicacid, 4-(difluoromethyl)-2-methyl-, ethyl ester)

5-Thiazolecarboxylicacid, 4-(difluoromethyl)-2-methyl-, ethyl ester structure
823234-82-8 structure
Product Name:5-Thiazolecarboxylicacid, 4-(difluoromethyl)-2-methyl-, ethyl ester
CAS No:823234-82-8
MF:C8H9F2NO2S
MW:221.224367856979
CID:715829
PubChem ID:45097689
Update Time:2025-04-19

5-Thiazolecarboxylicacid, 4-(difluoromethyl)-2-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 5-Thiazolecarboxylicacid, 4-(difluoromethyl)-2-methyl-, ethyl ester
    • 5-Thiazolecarboxylicacid,4-(difluoromethyl)-2-methyl-,ethylester(9CI)
    • AKOS027417243
    • Ethyl 4-(difluoromethyl)-2-methyl-1,3-thiazole-5-carboxylate
    • 823234-82-8
    • F2147-8282
    • Inchi: 1S/C8H9F2NO2S/c1-3-13-8(12)6-5(7(9)10)11-4(2)14-6/h7H,3H2,1-2H3
    • InChI Key: JQLVORUSBFLCMU-UHFFFAOYSA-N
    • SMILES: S1C(C)=NC(C(F)F)=C1C(=O)OCC

Computed Properties

  • Exact Mass: 221.032
  • Monoisotopic Mass: 221.032
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.4A^2
  • XLogP3: 2.6
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